YS-035 hydrochloride
CAS No.: 89805-39-0
Cat. No.: VC0004150
Molecular Formula: C21H30ClNO4
Molecular Weight: 395.9 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 89805-39-0 |
---|---|
Molecular Formula | C21H30ClNO4 |
Molecular Weight | 395.9 g/mol |
IUPAC Name | 2-(3,4-dimethoxyphenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methylethanamine;hydrochloride |
Standard InChI | InChI=1S/C21H29NO4.ClH/c1-22(12-10-16-6-8-18(23-2)20(14-16)25-4)13-11-17-7-9-19(24-3)21(15-17)26-5;/h6-9,14-15H,10-13H2,1-5H3;1H |
Standard InChI Key | GYBONEHHSUABAO-UHFFFAOYSA-N |
SMILES | C[NH+](CCC1=CC(=C(C=C1)OC)OC)CCC2=CC(=C(C=C2)OC)OC.[Cl-] |
Canonical SMILES | CN(CCC1=CC(=C(C=C1)OC)OC)CCC2=CC(=C(C=C2)OC)OC.Cl |
Appearance | Assay:≥98%A crystalline solid |
Chemical and Structural Characteristics
Molecular Identity and Nomenclature
YS-035 hydrochloride is systematically named N,N-Bis-(3,4-dimethoxyphenylethyl)-N-methylamine hydrochloride. Its canonical SMILES notation is CN(CCC(C=C1OC)=CC=C1OC)CCC(C=C2OC)=CC=C2OC.Cl
, reflecting a symmetrical structure with two 3,4-dimethoxyphenethyl groups attached to a methylamine backbone . The compound’s hydrochloride salt form enhances stability and solubility, making it suitable for experimental applications.
Table 1: Key Chemical Properties
Property | Value | Source |
---|---|---|
CAS Registry Number | 89805-39-0 | |
Molecular Formula | ||
Molecular Weight | 395.93 g/mol | |
Solubility in DMSO | 5 mg/mL | |
Solubility in PBS (pH 7.2) | 5 mg/mL |
Pharmacological Mechanisms and Ion Channel Interactions
Inhibition of Cardiac Ion Currents
YS-035 hydrochloride prolongs cardiac action potentials by selectively blocking two key currents:
-
Pacemaker Current (): This hyperpolarization-activated inward current, critical for rhythmic activity in cardiac Purkinje fibers, is inhibited at concentrations as low as 10 µM .
-
Outward Potassium Currents: The compound suppresses delayed rectifier potassium currents (), delaying repolarization and extending the plateau phase of action potentials .
Table 2: Electrophysiological Effects in Cardiac Tissue
Parameter | Effect Observed | Study Model |
---|---|---|
Action Potential Duration | Prolonged by 35–50% | Sheep Purkinje Fibers |
Inhibition | IC₅₀ ≈ 28 µM | In Vitro Patch Clamp |
Inhibition | Dose-dependent suppression | Rat Ventricular Myocytes |
Calcium Modulation and Mitochondrial Effects
In addition to its potassium channel activity, YS-035 hydrochloride disrupts calcium homeostasis by inhibiting Na⁺/Ca²⁺ exchange in mitochondrial membranes. At concentrations of 10–30 µM, it reduces calcium efflux from mitochondria, leading to elevated cytosolic calcium levels and altered contractility in muscle cells .
Research Applications and Experimental Use
Cardiac Electrophysiology Studies
YS-035 hydrochloride has been instrumental in elucidating the role of pacemaker currents in arrhythmogenesis. In a seminal study by Berger et al. (1991), the compound’s application in sheep Purkinje fibers demonstrated its ability to mimic clinical arrhythmia phenotypes, providing a model for testing antiarrhythmic therapies .
High-Throughput Screening Assays
A 2012 study by Fox et al. incorporated YS-035 hydrochloride into a genotoxicity assay, where it was identified as an inducer of DNA damage response pathways. This highlights its utility in toxicological screening, particularly for compounds with oxidative stress-inducing properties .
Table 3: Recommended Stock Solution Preparation
Target Concentration | Volume Required (per 1 mg) |
---|---|
1 mM | 2.53 mL |
5 mM | 0.51 mL |
10 mM | 0.25 mL |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume